molecular formula C23H22N4O4 B2491236 N-(3,4-dimethoxyphenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921881-04-1

N-(3,4-dimethoxyphenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Cat. No. B2491236
CAS RN: 921881-04-1
M. Wt: 418.453
InChI Key: BYCWIVSHZOTIQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to the given chemical structure often involves multiple steps, including condensation reactions, cyclization processes, and the incorporation of specific functional groups to achieve the desired molecular framework. For instance, a similar compound synthesized involved the reaction of dimethylamine with a carboxylic acid precursor, indicating a method that might be relevant for synthesizing our compound of interest. These synthetic routes are crucial for constructing the pyrazolo[4,3-c]pyridine core and attaching various substituents to it, which in turn influences the compound's physical and chemical properties (Liu et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds is often characterized using crystallography and spectroscopy. For example, a related compound's crystal structure was resolved, revealing significant details about molecular conformation and intermolecular interactions. Such analyses are fundamental for understanding the three-dimensional arrangement and the potential for forming hydrogen bonds, which can affect solubility, stability, and reactivity (Prabhuswamy et al., 2016).

Scientific Research Applications

  • Crystallographic Studies :

    • The paper "Three 3-aryl-5-cyanopyrazolo[3,4-b]pyridines" by Quiroga et al. (1999) discusses the crystal structures of related pyrazolo[3,4-b]pyridines, showcasing their potential in understanding molecular interactions and conformations in crystalline forms. This is critical for designing compounds with desired properties (Quiroga et al., 1999).
  • Synthesis of Heterocyclic Compounds :

    • Kumar and Mashelker (2007) explored the synthesis of novel oxadiazole heterocyclic compounds containing pyranopyridine-2-one moiety. Their work contributes to the development of new chemical entities with potential applications in medicinal chemistry (Kumar & Mashelker, 2007).
  • Anticancer and Anti-5-lipoxygenase Agents :

    • Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents. The study highlights the therapeutic potential of such compounds (Rahmouni et al., 2016).
  • Cytotoxic Activity :

    • Deady et al. (2003) investigated the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines. The study provides insights into the potential use of such compounds in cancer treatment (Deady et al., 2003).
  • Synthesis of Condensed Pyrazoles :

    • Arbačiauskienė et al. (2011) utilized ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates in the synthesis of condensed pyrazoles. This research contributes to the field of organic synthesis and the development of novel pyrazole derivatives (Arbačiauskienė et al., 2011).
  • Antimicrobial Activities :

    • Gad-Elkareem et al. (2011) conducted a study on the synthesis and antimicrobial activity of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives. Such compounds offer potential in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Future Directions

  • Biological Investigations

    • Explore its impact on gene regulation, oncology pathways, and immune responses .
  • Structure-Activity Relationship (SAR) Studies

    • Continue SAR studies to understand the relationship between the chemical structure of pyridine and thienopyridine derivatives and their antimicrobial properties .

properties

IUPAC Name

N-(3,4-dimethoxyphenyl)-5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22N4O4/c1-4-26-13-17(22(28)24-15-10-11-19(30-2)20(12-15)31-3)21-18(14-26)23(29)27(25-21)16-8-6-5-7-9-16/h5-14H,4H2,1-3H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYCWIVSHZOTIQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.